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Compound of Interest

Compound Name: Methyl benzoylformate

Cat. No.: B094893

This document provides immediate safety, handling, and disposal protocols for Methyl
benzoylformate (CAS No. 15206-55-0). It is intended for laboratory professionals engaged in
research and development. Adherence to these guidelines is critical for ensuring personnel
safety and operational integrity.

Hazard Identification and Safety Summary

Methyl benzoylformate is a clear, slightly yellow liquid.[1] While some classifications consider
it non-hazardous, it should be handled with caution as its toxicological properties are not fully
investigated.[1][2] Key hazards include potential irritation to the eyes, skin, respiratory system,
and digestive tract.[1] Some evidence suggests it may cause an allergic skin reaction.[3]

Primary Routes of Exposure: Inhalation, skin contact, eye contact, ingestion. Incompatible
Materials: Strong oxidizing agents.[4][5]

Chemical and Physical Properties

The following table summarizes key quantitative data for Methyl benzoylformate.
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Property Value

Molecular Formula CoHsOs

Molecular Weight 164.16 g/mol

Appearance Clear to pale yellow liquid[1][3]
Boiling Point 246-248 °C

Density 1.155 g/mL at 25 °C

Flash Point > 112 °C (> 233.6 °F) - Closed Cup[1]
Storage Temperature Room temperature

Solubilit Moderately soluble in water; soluble in organic
olubili
Y solvents like ethanol.[3]

Operational and Personal Protective Equipment
(PPE) Plan

Strict adherence to the following operational procedures and PPE requirements is mandatory
when handling Methyl benzoylformate.

Engineering Controls and Handling

o Always work in a well-ventilated area. Use a chemical fume hood or other local exhaust
ventilation to control airborne levels.[1][2][4]

» Facilities must be equipped with an eyewash station and a safety shower.[1]
e Avoid contact with skin, eyes, and clothing.[1][2][4]

e Do not breathe vapors or mists.[4]

e Wash hands thoroughly after handling and before breaks.[1][4][6]

o Keep the container tightly closed when not in use.[1][3][4]
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o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents.[1][3][4]

Personal Protective Equipment (PPE) Selection

The selection of PPE is contingent on the specific laboratory procedure. The following diagram
outlines the logical workflow for determining the appropriate level of protection.
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Risk Assessment

@Task-Specif@

:

Potential for Splash,
Mist, or Vapor Generation?

Always Required

No (Low Volume
Contained Use)

Yes

vy v

Standard Lab Attire:
- Lab Coat
- Closed-toe Shoes

PPE Requirements

- Use in Fume Hood (Primary)
- Vapor Respirator (if ventilation is inadequate)

Eye Protection:

Chemical Safety Goggles

- Chemical Apron (if large volume)

Respiratory Protection:

Hand & Body Protection:
- Chemical-Resistant Gloves
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Spill Detected

Evacuate Area &
Restrict Access

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain Spill with Inert Material
(e.g., Vermiculite, Sand)

Carefully Collect Absorbed Material
into a Labeled Waste Container

Decontaminate Spill Area
with Soap and Water

Dispose of Waste &
Decontaminated Materials
as Hazardous Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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